Cas no 75941-33-2 (1,2-Benzenedicarbonitrile, 3-(hexyloxy)-6-hydroxy-)

1,2-Benzenedicarbonitrile, 3-(hexyloxy)-6-hydroxy- structure
75941-33-2 structure
Product Name:1,2-Benzenedicarbonitrile, 3-(hexyloxy)-6-hydroxy-
CAS No:75941-33-2
MF:C14H16N2O2
MW:244.289043426514
CID:538768
PubChem ID:15006689
Update Time:2025-04-19

1,2-Benzenedicarbonitrile, 3-(hexyloxy)-6-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarbonitrile, 3-(hexyloxy)-6-hydroxy-
    • 3-hexoxy-6-hydroxybenzene-1,2-dicarbonitrile
    • 2,3-dicyano-4-hexyloxyphenol
    • DTXSID00566873
    • 2,3-dicyanohydroquinone monohexyl ether
    • 3-(HEXYLOXY)-6-HYDROXYBENZENE-1,2-DICARBONITRILE
    • GTQZUSKKYDNKNK-UHFFFAOYSA-N
    • 75941-33-2
    • SCHEMBL7770816
    • Inchi: 1S/C14H16N2O2/c1-2-3-4-5-8-18-14-7-6-13(17)11(9-15)12(14)10-16/h6-7,17H,2-5,8H2,1H3
    • InChI Key: GTQZUSKKYDNKNK-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=C(C#N)C=1C#N)O)CCCCCC

Computed Properties

  • Exact Mass: 244.12128
  • Monoisotopic Mass: 244.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 77Ų

Experimental Properties

  • PSA: 77.04
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